Cas no 2229345-08-6 (3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229345-08-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6593297
• PubChem ID: 165833563
• Update Time: 2025-05-21

3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229345-08-6
• EN300-1798130

• Inchi： 1S/C10H18O2/c1-4-5-6-7-8(9(11)12)10(7,2)3/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： KCVARHNCKBVSQP-UHFFFAOYSA-N
• SMILES： OC(C1C(CCCC)C1(C)C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2229345-08-6)

3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229345-08-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of a butyl group and two methyl substituents on the cyclopropane ring imparts distinct chemical properties that make this molecule of particular interest for synthetic applications and mechanistic studies.

The structure of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid features a rigid three-membered cyclopropane ring, which is a highly strained system. This strain can be exploited in various chemical reactions, making it a valuable intermediate in organic synthesis. The carboxylic acid functional group at the 1-position provides a site for further derivatization, enabling the construction of more complex molecules. The butyl and dimethyl substituents on the ring contribute to the compound's overall steric environment, influencing its reactivity and interactions with biological targets.

In recent years, there has been growing interest in cyclopropanecarboxylic acids due to their potential applications in drug discovery. The flexibility of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid allows it to serve as a scaffold for designing novel molecules with therapeutic properties. For instance, researchers have explored its use in developing inhibitors targeting specific enzymes involved in metabolic pathways. The rigidity of the cyclopropane ring can enhance binding affinity by providing a defined spatial orientation for interactions with biological receptors.

One of the most compelling aspects of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid is its role in synthetic chemistry. The cyclopropane ring can undergo various transformations, including ring-opening reactions, which are useful for constructing more complex structures. These reactions often proceed under mild conditions, making them attractive for large-scale synthesis. Additionally, the presence of multiple reactive sites allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have highlighted the pharmacological potential of derivatives of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid. Researchers have synthesized analogs and evaluated their activity against various biological targets. Some derivatives have shown promising results in preclinical models, particularly in the context of anti-inflammatory and anticancer therapies. The structural motif of this compound has been incorporated into molecules designed to modulate enzyme activity and receptor binding. These findings underscore the importance of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid as a building block in medicinal chemistry.

The synthesis of 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid itself presents interesting challenges due to the stability and reactivity of the cyclopropane ring. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and enzymatic approaches have enabled efficient preparation of this compound and its derivatives. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In conclusion, 3-butyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2229345-08-6) is a versatile and fascinating compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthetic applications, while its potential biological activities highlight its importance as a scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of innovative therapeutic agents.